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Compound of Interest

Compound Name: 4-(Vinylsulfonyl)benzoic acid

Cat. No.: B1356606

An In-depth Technical Guide to the Safe Handling of 4-(Vinylsulfonyl)benzoic Acid
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from publicly available safety data for
structurally related compounds due to the absence of a comprehensive, officially published
Safety Data Sheet (SDS) for 4-(Vinylsulfonyl)benzoic acid (CAS No. 95535-40-3). The
information provided herein is intended as a guide for best practices and should be used in
conjunction with a thorough risk assessment conducted by qualified personnel.

Introduction

4-(Vinylsulfonyl)benzoic acid is a chemical compound used in research and development,
particularly as a building block in the synthesis of more complex molecules, including protein
degraders.[1] Its structure, incorporating both a vinylsulfonyl group and a benzoic acid moiety,
suggests a potential for reactivity and biological activity that necessitates careful handling to
ensure the safety of laboratory personnel. This guide provides a detailed overview of the known
and anticipated hazards associated with this compound and outlines recommended safety and
handling precautions.

Hazard Identification and Classification

While a specific Globally Harmonized System (GHS) classification for 4-
(Vinylsulfonyl)benzoic acid is not readily available, an analysis of related compounds such as
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4-(phenylsulfonyl)benzoic acid, 4-vinylbenzoic acid, and other benzoic acid derivatives allows

for a presumptive hazard assessment.

Anticipated Hazards:

o Skin Corrosion/Irritation: Similar compounds are known to cause skin irritation.[2][3][4][5]

o Serious Eye Damage/Irritation: Direct contact with the eyes is likely to cause serious irritation

or damage.[2][3][4][5][6]

» Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation if inhaled.

[21[3][4][5]

o Harmful if Swallowed, in Contact with Skin, or if Inhaled: Some related compounds are

classified as harmful by these routes of exposure.[2]

Based on these potential hazards, the following GHS pictograms are recommended for

precautionary labeling:

Figure 1: Recommended GHS Pictograms for 4-(Vinylsulfonyl)benzoic acid.

Physical and Chemical Properties

A summary of the available physical and chemical data for 4-(Vinylsulfonyl)benzoic acid is

presented in the table below.

Property Value Reference
CAS Number 95535-40-3 [1]
Molecular Formula CoHs04S [1]
Molecular Weight 212.22 g/mol [1]
Purity 297% [1]

Safe Handling and Storage
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A systematic approach to handling 4-(Vinylsulfonyl)benzoic acid is crucial to minimize
exposure and ensure a safe laboratory environment. The following workflow outlines the key
stages of handling this compound, from receipt to disposal.

Safe Handling Workflow for 4-(Vinylsulfonyl)benzoic acid

Receipt and Inspection

Preparation for Use
(Weighing, Dissolving)

Use in Experimental Protocol

Post-Experiment

Work Area and Equipment
Decontamination

ollow Procedures

Waste Segregation and Disposal

Click to download full resolution via product page

Figure 2: A logical workflow for the safe handling of 4-(Vinylsulfonyl)benzoic acid.
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Engineering Controls
o Ventilation: Handle this compound in a well-ventilated area. For procedures that may

generate dust or aerosols, a chemical fume hood is required.[4][7]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[7]

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling 4-(Vinylsulfonyl)benzoic
acid, based on data from analogous compounds.

Body Part Recommended Protection Standard

Safety glasses with side-

shields or goggles. A face EN 166 (EU) or NIOSH (US)
Eyes/Face )

shield may be necessary for approved.[2][6]

splash hazards.

Chemical-resistant gloves
- (e.g., nitrile rubber). A lab coat Inspect gloves before use.[2]

or chemical-resistant apron [6]

should be worn.

For operations that may

generate dust, a NIOSH- Follow OSHA respirator
Respiratory approved respirator with a regulations (29 CFR

particulate filter is 1910.134).[6]

recommended.

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[4][7]
e Minimize dust generation and accumulation.[7]

e Wash hands thoroughly after handling.[4][7]
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e Do not eat, drink, or smoke in areas where this chemical is handled or stored.

Storage

o Store in a tightly closed container.[2][3][4]
o Keep in a cool, dry, and well-ventilated place.[2][4][7]

o Store away from incompatible materials such as strong oxidizing agents.[3]

First-Aid Measures

In the event of exposure, immediate action is critical. The following first-aid measures are
recommended based on the potential hazards of this compound.

Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical
attention.[2][3][7]

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

Skin Contact _ _ _
clothing and shoes. Seek medical attention.[2]

[317]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[2][3][7]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and drink

Ingestion 2-4 cupfuls of milk or water. Never give anything
by mouth to an unconscious person. Seek

immediate medical attention.[7]

Accidental Release Measures
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o Personal Precautions: Wear appropriate personal protective equipment (PPE) as outlined in
Section 4.2.

» Containment and Cleaning: For a solid spill, carefully sweep or vacuum the material and
place it into a suitable, labeled disposal container. Avoid generating dust.[7] Clean the spill
area thoroughly with a suitable solvent, followed by soap and water.

o Environmental Precautions: Prevent the material from entering drains or waterways.[4]

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Consult with your institution's environmental health and safety
(EHS) department for specific guidance.

Toxicological Information

Specific toxicological data for 4-(Vinylsulfonyl)benzoic acid is not available. However, based
on the toxicological profiles of related benzoic acid derivatives, it is prudent to assume that the
compound may be harmful if swallowed, inhaled, or absorbed through the skin, and may cause
irritation to the skin, eyes, and respiratory tract.[2][3][4][5][6]

Experimental Protocols

While specific experimental protocols involving 4-(Vinylsulfonyl)benzoic acid are proprietary
to individual research groups, the following general principles should be applied:

o Risk Assessment: Before any new procedure, conduct a thorough risk assessment that
considers the scale of the reaction, the potential for exotherms, and the generation of
hazardous byproducts.

e Dry Runs: For complex or unfamiliar procedures, perform a "dry run" without the chemical to
identify potential logistical issues.

e Scale: Whenever possible, work with the smallest practical quantities of the material.

e Quenching: At the end of a reaction, ensure that any unreacted 4-(Vinylsulfonyl)benzoic
acid is safely quenched before workup. The specific quenching agent will depend on the
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reaction conditions.

o Documentation: Maintain detailed records of all experimental procedures, including any
safety observations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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